Cas no 1284277-09-3 (3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 1284277-09-3
• MF: C₁₇H₁₅ClN₄O₃S
• MW: 390.844001054764
• CID: 6451759
• Update Time: 2025-07-17

3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide
• (E)-3-(5-chlorothiophen-2-yl)-N-(3,4-dimethoxybenzylidene)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(5-chloro-2-thienyl)-, (2E)-2-[(3,4-dimethoxyphenyl)methylene]hydrazide

• Inchi： 1S/C17H15ClN4O3S/c1-24-13-4-3-10(7-14(13)25-2)9-19-22-17(23)12-8-11(20-21-12)15-5-6-16(18)26-15/h3-9H,1-2H3,(H,20,21)(H,22,23)/b19-9+
• InChI Key： RJJOCCIHQSKLKE-DJKKODMXSA-N
• SMILES： N1C(C2SC(Cl)=CC=2)=CC(C(N/N=C/C2=CC=C(OC)C(OC)=C2)=O)=N1

Additional information on 3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of 3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS: 1284277-09-3)

The compound 3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide (CAS: 1284277-09-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound. These efforts have laid a solid foundation for subsequent biological evaluations.

In vitro studies have demonstrated that this compound exhibits promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The presence of the chlorothiophene and dimethoxyphenyl moieties is believed to contribute to its enhanced interaction with bacterial cell membranes, leading to disruption of microbial growth. Additionally, preliminary data suggest potential antifungal properties, although further investigations are required to confirm these findings.

Beyond its antimicrobial effects, 3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide has shown notable anti-inflammatory activity in cell-based assays. Researchers have observed its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

Molecular docking studies have provided insights into the compound's mechanism of action, revealing strong binding affinities for various enzymatic targets. The hydrazide group appears to play a critical role in forming hydrogen bonds with active site residues, thereby modulating enzyme activity. These computational findings are being validated through ongoing biochemical assays.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide. Current research is focused on enhancing its solubility and bioavailability through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(5-chlorothiophen-2-yl)-N'-(1E)-(3,4-dimethoxyphenyl)methylidene-1H-pyrazole-5-carbohydrazide represents a promising scaffold for the development of new therapeutic agents. Its diverse biological activities, coupled with ongoing optimization efforts, position it as a compound of significant interest in the field of medicinal chemistry. Future studies will undoubtedly shed more light on its full therapeutic potential.